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Compound of Interest

Compound Name: Zifanocycline

Cat. No.: B10856651

Introduction

Zifanocycline, also known as KBP-7072, is a novel, third-generation aminomethylcycline
antibiotic currently in clinical development.[1] As a semisynthetic derivative of the tetracycline
class, it has been engineered to overcome common tetracycline resistance mechanisms and
exhibit a broad spectrum of activity against both Gram-positive and Gram-negative bacteria,
including many multidrug-resistant (MDR) pathogens.[2][3][4] Zifanocycline is being
developed in both oral and intravenous formulations for the treatment of serious infections,
such as community-acquired bacterial pneumonia (CABP), acute bacterial skin and skin
structure infections (ABSSSI), and infections caused by Acinetobacter baumannii.[2][5][6] This
document provides an in-depth technical overview of the pharmacological profile of
Zifanocycline, based on available preclinical data.

Mechanism of Action

Zifanocycline exerts its antibacterial effect by inhibiting protein synthesis in bacteria.[7] Like
other tetracyclines, its primary target is the bacterial 30S ribosomal subunit.[5][7] By binding to
the 30S subunit, Zifanocycline sterically hinders the binding of aminoacyl-tRNA to the A-site of
the ribosome. This action effectively prevents the addition of new amino acids to the nascent
peptide chain, leading to a cessation of protein elongation and ultimately inhibiting bacterial
growth and replication.
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Mechanism of Action of Zifanocycline
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Zifanocycline inhibits protein synthesis by binding to the 30S ribosomal subunit.

Pharmacological Profile
In Vitro Antibacterial Activity

Zifanocycline has demonstrated potent in vitro activity against a wide range of clinically
relevant pathogens. This includes activity against strains expressing common tetracycline-
specific resistance mechanisms. The minimum inhibitory concentration (MIC) values, which
represent the lowest concentration of the drug that inhibits visible bacterial growth, are
summarized below.
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Table 1: In Vitro Activity of Zifanocycline Against Key Bacterial Pathogens

MIC Range
Pathogen Isolate Group MICso (mg/L) MICgo (mg/L)
(mglL)
Staphylococcu .
All isolates 0.06[1] 0.12[1] -
S aureus
Methicillin-
Resistant 0.06[1] 0.12[1] -
(MRSA)
Coagulase-
Negative All isolates 0.06[1] 0.25[1] -
Staphylococci
Enterococcus _
) All isolates 0.03[1] 0.06[1] -
faecalis
Haemophilus )
) All isolates 0.12[1] 0.25[1] -
influenzae
Moraxella ]
] All isolates 0.06[1] 0.06[1] -
catarrhalis
Enterobacterales  All isolates 0.25[1] 2[1] -
Acinetobacter )
. All isolates 0.5[1] 1[1] 0.06 - 0.5[1][8]
baumannii
Stenotrophomon )
. All isolates 0.5[1] 1[1] -
as maltophilia
Escherichia coli Select isolates - - 0.125 - 0.25[1]

| Mycobacterium abscessus | All isolates | 0.06[9][10] | 0.25[9][10] | - |

Notably, Zifanocycline's activity against Mycobacterium abscessus was found to be 2-fold
more potent than tigecycline and 2- to 4-fold more potent than omadacycline based on MICoso
and MICso values, respectively.[9][10]
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Pharmacokinetics

The pharmacokinetic (PK) properties of Zifanocycline have been characterized in several
animal species. The drug exhibits a linear PK profile following single and multiple doses.[1][2]
[3] Key parameters are detailed below.

Table 2: Summary of Pharmacokinetic Parameters of Zifanocycline in Animals

Oral
. Dose . . Key
Species Route Tmax (h) ta/2 (h) Bioavaila L
Range . Findings
bility (%)

Dose-
proportio
nal
Subcutan 1 -256 3.9- ]
Mouse - - increase
eous mglkg 17.6[1] .
iNn Cmax

and AUC.
[e]

Primarily

excreted in

feces
22.5mg/kg 0.5-4[1][2] ~6-11[1] 12 - 32[1] (64%) with
(oral) [3] [2][3] [2][3] minimal

urine

Rat Oral & IV

excretion
(2.5%).[1]

| Dog | Oral & IV | - | 0.5 - 4[1][2][3] | ~6 - 11[1][2][3] | 12 - 32[1][2][3] | Food significantly
reduces Cmax and AUC.[1][2][3] |

Plasma protein binding is an important determinant of the free (unbound) drug concentration
available for antibacterial activity. Zifanocycline exhibits moderate protein binding across
species.

Table 3: Plasma Protein Binding of Zifanocycline
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Species Mean Bound Fraction (%)
Mouse 77.5%[1][2][3]

Rat 69.8%[1][2][3]

Dog 64.5%[1][2][3]

Monkey 69.3%[1][2][3]

| Human | 69.2%[1][2][3] |

Pharmacodynamics

Pharmacodynamic (PD) studies aim to correlate drug exposure with antibacterial effect. For
Zifanocycline, the ratio of the 24-hour area under the free drug concentration-time curve to the
MIC (fAUC/MIC) has been identified as the optimal PK/PD index driving its efficacy.[8]

Table 4: Pharmacodynamic Targets for Zifanocycline Efficacy in Murine Infection Models

Mean fAUC/MIC

Pathogen Infection Model Endpoint .
Required

. . Stasis (No change
A. baumannii Thigh . . 6.91[8]
in bacterial count)

1-log1o Kill 9.10[8]
2-logo kill 12.60[8]
S. aureus Pneumonia Stasis 1.13 (plasma)[1]
1-logzo kill 2.59 (plasma)[1]
S. pneumoniae Pneumonia Stasis 1.41 (plasma)[1]

| | | 1-logzo kill | 5.67 (plasma)[1] |

These data are crucial for designing dosing regimens in clinical trials to achieve exposures that
are likely to result in successful therapeutic outcomes.
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Key Preclinical Efficacy Studies & Protocols

The in vivo efficacy of Zifanocycline has been validated in established murine infection models

that mimic human diseases.

Neutropenic Murine Thigh and Pneumonia Models

Studies utilizing neutropenic murine thigh and pneumonia infection models have been central
to characterizing the in vivo activity and PK/PD relationships of Zifanocycline.[8] In these
models, Zifanocycline demonstrated potent, dose-dependent efficacy against pathogens like
A. baumannii, methicillin-resistant S. aureus (MRSA), and S. pneumoniae.[2][3][8]
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General Workflow for In Vivo PK/PD Efficacy Studies

Induce Neutropenia
(e.g., Cyclophosphamide)

y

Bacterial Infection
(Thigh or Lung)

Administer Zifanocycline
(Varying Doses & Schedules)

Pharmacokinetic Sampling Efficacy Assessment
(Plasma Collection) (Tissue Homogenization & CFU Count)
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Determine Efficacy Targets
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Click to download full resolution via product page

Workflow for murine models used to evaluate Zifanocycline's in vivo efficacy.
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Experimental Protocols

« In Vitro Susceptibility Testing: Minimum inhibitory concentrations were determined using the
broth microdilution method following guidelines from the Clinical and Laboratory Standards
Institute (CLSI).[1] For Mycobacterium abscessus, isolates were identified to the species and
subspecies level using whole-genome sequencing (WGS) prior to susceptibility testing.[10]

e Neutropenic Murine Infection Models:

o Induction of Neutropenia: Mice are rendered neutropenic by intraperitoneal injections of
cyclophosphamide to suppress their immune systems, ensuring the observed antibacterial
effect is primarily due to the drug.

o Infection: Animals are inoculated with a predetermined bacterial load (colony-forming
units, CFUSs) either into the thigh muscle (thigh model) or via intranasal/intratracheal
administration (pneumonia model).[1][8]

o Drug Administration: Zifanocycline is administered at various doses and schedules (e.g.,
single dose, multiple doses over 24 hours) via subcutaneous or other relevant routes.[8]

o Sample Collection: At specified time points post-treatment, blood is collected to determine
plasma drug concentrations for PK analysis. For efficacy, the infected tissues (thigh or
lungs) are aseptically removed, homogenized, and serially diluted for CFU enumeration to
quantify the bacterial burden.[1]

o Pharmacokinetic Analysis: Plasma samples are processed and analyzed using a validated
bioanalytical method (e.g., LC-MS/MS) to determine drug concentrations over time. These
data are then used to calculate key PK parameters such as Cmax, AUC, and ti/2 using non-
compartmental analysis.

Clinical Development Status

Zifanocycline (KBP-7072) has successfully completed multiple Phase 1 clinical trials to
evaluate its safety, tolerability, and pharmacokinetics in healthy subjects.[7][11] These studies
have assessed both single and multiple ascending doses of oral and intravenous formulations.
[7] The drug is being developed for infections where its potent activity against MDR pathogens
is of high clinical value.[5]
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Logical progression of Zifanocycline from preclinical to clinical development.

Conclusion

Zifanocycline is a promising novel aminomethylcycline antibiotic with a well-defined
mechanism of action and potent, broad-spectrum antibacterial activity. Preclinical data from in
vitro and in vivo studies demonstrate its significant potential against challenging Gram-positive
and Gram-negative pathogens, including multidrug-resistant strains like A. baumannii and
MRSA. Its favorable pharmacokinetic and pharmacodynamic profiles support its ongoing
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clinical development for treating serious bacterial infections. The data gathered to date provide
a strong foundation for designing subsequent clinical trials to establish its efficacy and safety in
patient populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. Zifanocycline (KBP-7072) | Bacterial | 1420294-56-9 | Invivochem [invivochem.com]
e 3. medchemexpress.com [medchemexpress.com]

e 4. ebiohippo.com [ebiohippo.com]

» 5. Zifanocycline by KBP Biosciences for Acinetobacter Infections: Likelihood of Approval
[pharmaceutical-technology.com]

¢ 6. Zifanocycline by KBP Biosciences for Community-Acquired Bacterial Pneumonia:
Likelihood of Approval [pharmaceutical-technology.com]

e 7. Zifanocycline - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

» 8. Invivo efficacy and PK/PD analyses of zifanocycline (KBP-7072), an aminomethylcycline
antibiotic, against Acinetobacter baumannii in a neutropenic murine thigh infection model -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 9. In vitro Activity of the Novel Tetracyclines Derivative, Zifanocycline Against Mycobacterium
abscessus - PMC [pmc.ncbi.nim.nih.gov]

¢ 10. tandfonline.com [tandfonline.com]
e 11. Zifanocycline | MedPath [trial. medpath.com]

¢ To cite this document: BenchChem. [Zifanocycline (KBP-7072): A Comprehensive
Pharmacological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b10856651#pharmacological-profile-of-zifanocycline]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b10856651?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/373957389_In_vivo_efficacy_and_PKPD_analyses_of_zifanocycline_KBP-7072_an_aminomethylcycline_antibiotic_against_Acinetobacter_baumannii_in_a_neutropenic_murine_thigh_infection_model
http://www.invivochem.com/Zifanocycline-KBP-7072.html
https://www.medchemexpress.com/zifanocycline.html
https://www.ebiohippo.com/en/zifanocycline.html
https://www.pharmaceutical-technology.com/data-insights/zifanocycline-kbp-biosciences-acinetobacter-infections-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/zifanocycline-kbp-biosciences-acinetobacter-infections-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/zifanocycline-kbp-biosciences-community-acquired-bacterial-pneumonia-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/zifanocycline-kbp-biosciences-community-acquired-bacterial-pneumonia-likelihood-of-approval/
https://synapse.patsnap.com/drug/b70cd83958da48f3a19c572495fa696e
https://pubmed.ncbi.nlm.nih.gov/37714267/
https://pubmed.ncbi.nlm.nih.gov/37714267/
https://pubmed.ncbi.nlm.nih.gov/37714267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12506795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12506795/
https://www.tandfonline.com/doi/abs/10.2147/IDR.S538789
https://trial.medpath.com/drug/da2f18a34a30bd7e/zifanocycline
https://www.benchchem.com/product/b10856651#pharmacological-profile-of-zifanocycline
https://www.benchchem.com/product/b10856651#pharmacological-profile-of-zifanocycline
https://www.benchchem.com/product/b10856651#pharmacological-profile-of-zifanocycline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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